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Compound of Interest

Compound Name: Benzyl laurate

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and operational efficiency is paramount. This document provides essential, immediate safety
and logistical information for handling Benzyl laurate, including detailed operational and
disposal plans.

Operational Plan: Handling and Storage

Personal Protective Equipment (PPE):

When handling Benzyl laurate, appropriate personal protective equipment is crucial to ensure
safety. The following PPE is recommended:

o Gloves: Chemical-resistant gloves are essential to prevent skin contact. Nitrile or neoprene
gloves are suitable for handling Benzyl laurate. It is important to set a regular replacement
schedule for gloves to ensure they are renewed before being permeated by the chemical.

o Eye Protection: Safety glasses or goggles should be worn to protect the eyes from potential
splashes.[1]

o Protective Clothing: A standard laboratory coat should be worn to protect street clothing. For
larger quantities or in situations with a higher risk of splashing, chemical-resistant aprons or
coveralls are recommended.
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o Respiratory Protection: Under normal laboratory conditions with adequate ventilation, such
as working in a fume hood, respiratory protection is generally not required. However, in the
case of a large spill or in poorly ventilated areas, a respirator with an organic vapor cartridge
may be necessary.[1]

Handling Procedures:

o Ventilation: Always handle Benzyl laurate in a well-ventilated area. For procedures that may
generate aerosols or vapors, a chemical fume hood is recommended.

» Avoid Contact: Take precautions to avoid direct contact with skin, eyes, and clothing.

e Hygiene: Wash hands thoroughly with soap and water after handling. Do not eat, drink, or
smoke in areas where Benzyl laurate is handled or stored.[1]

Storage:

» Store in a cool, dry, and well-ventilated area away from heat and direct sunlight.[2]
o Keep containers tightly closed when not in use.[2]

o Store away from incompatible materials such as strong oxidizing agents.

Quantitative Data: Physical and Chemical Properties

The following table summarizes the key quantitative data for Benzyl laurate:
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Property Value

Molecular Formula C19H3002

Molecular Weight 290.44 g/mol

Appearance Colorless to pale yellow liquid
Melting Point 8.0-95°C

Boiling Point 369 - 370 °C at 760 mmHg

Flash Point >93.33 °C (> 200 °F)

Density 0.937 - 0.943 g/cm3 at 25 °C
Solubility in Water 0.01491 mg/L at 25 °C (estimated)

Data sourced from multiple chemical databases.[2]
Operational Plan: Spills and Disposal
Spill Cleanup Protocol:

In the event of a Benzyl laurate spill, follow these steps:

o Ensure Safety: Evacuate non-essential personnel from the immediate area. Ensure
adequate ventilation. Remove all sources of ignition.

o Containment: For liquid spills, create a dike around the spill using inert absorbent materials
such as sand, vermiculite, or commercial sorbents to prevent it from spreading.[3][4][5]

e Absorption: Absorb the spilled material with the inert absorbent. Work from the outside of the
spill inwards to minimize the contaminated area.[3][4][5]

o Collection: Carefully scoop or sweep up the absorbed material and place it into a clearly
labeled, sealable container for chemical waste.

o Decontamination: Clean the spill area thoroughly with soap and water.
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» Waste Disposal: Dispose of the container with the absorbed material as chemical waste
according to institutional and local regulations.

Disposal Plan:
Benzyl laurate should be disposed of as non-hazardous organic chemical waste.

o Waste Collection: Collect liquid Benzyl laurate waste in a designated, properly labeled
container for non-halogenated organic solvents.

o Container Management: Ensure the waste container is made of a compatible material and is
kept tightly sealed when not in use. Do not overfill the container.

o Disposal Request: When the container is full, arrange for pickup and disposal by a licensed
chemical waste contractor, following your institution's specific procedures.

o Empty Containers: Empty Benzyl laurate containers should be triple-rinsed with a suitable
solvent. The rinsate should be collected and disposed of as chemical waste. After rinsing, the
container can be disposed of as regular laboratory glass or plastic waste, with the label
defaced.

Workflow for Safe Handling of Benzyl Laurate
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Safe Handling Workflow for Benzyl Laurate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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benzyl-laurate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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